Cas no 1267886-37-2 (5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 1267886-37-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5564190
• PubChem ID: 82205633
• Update Time: 2025-05-22

5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1594375
• 5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde
• 1267886-37-2

• Inchi： 1S/C9H15N3O/c1-3-4-5-6-12-8(2)9(7-13)10-11-12/h7H,3-6H2,1-2H3
• InChI Key： BHJUZXCHSKWMQD-UHFFFAOYSA-N
• SMILES： O=CC1=C(C)N(CCCCC)N=N1

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde

5-Methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 1267886-37-2)

5-Methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde is a compound with the CAS registry number 1267886-37-2, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a five-membered ring containing three nitrogen atoms. The presence of a carbaldehyde group at the 4-position of the triazole ring and a methyl group at the 5-position further distinguishes this compound from its analogs.

The synthesis of 5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis process, ensuring higher yields and better purity. For instance, the use of click chemistry methodologies has been reported to facilitate the formation of the triazole ring in a highly efficient manner. This compound can be synthesized via the reaction of an appropriate alkyne with an azide in the presence of a copper catalyst, followed by subsequent functionalization steps to introduce the methyl and pentyl groups.

One of the most notable applications of 5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde is in the field of drug discovery. The triazole moiety is known for its ability to act as a bioisostere for other functional groups, making it a valuable component in medicinal chemistry. Recent studies have explored its potential as a scaffold for designing inhibitors of various enzymes and receptors. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer drug development.

In addition to its medicinal applications, 5-methyl-1-pentyl-1H-1,2,3-triazole-4-carbaldehyde has also found use in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in catalysis and materials synthesis. Recent research highlights its role in enhancing the catalytic activity of certain transition metal catalysts in organic transformations.

The physical and chemical properties of 5-methyl-1-pentyl-1H-1,2,3-triazole